2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid

• IUPAC Name: 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic acid
• InChI: InChI=1S/C9H14O5/c1-2-13-9-4-3-6(10)7(14-9)5-8(11)12/h3-4,6-7,9-10H,2,5H2,1H3,(H,11,12)/t6-,7+,9-/m0/s1
• InChI Key: BPGDACPYKTWWHK-OOZYFLPDSA-N
• Canonical SMILES: CCOC1C=CC(C(O1)CC(=O)O)O
• Isomeric SMILES: CCO[C@@H]1C=C[C@@H]([C@H](O1)CC(=O)O)O
• Molecular Formula: C9H14O5
• Molecular Weight: 202.20 g/mol

Description

2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic acid, also known as EHPA, is a compound that belongs to the class of pyranosides. It has been widely studied for its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid is not fully understood. However, it has been suggested that 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid may inhibit the activity of phospholipase A2 by binding to the enzyme's active site. This, in turn, may reduce the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid may also inhibit the replication of HIV by interfering with the virus's ability to integrate its genetic material into the host cell's DNA.
Biochemical and Physiological Effects:
2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. Additionally, 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid has been found to inhibit the replication of HIV in vitro. 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid has also been shown to exhibit antitumor activity in animal models.

Advantages and Limitations for Lab Experiments

2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid has several advantages for lab experiments. It is easy to synthesize, and the yield of the reaction is high. The purity of the final product can be easily achieved through recrystallization. Additionally, 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid has been extensively studied for its potential use in scientific research applications.
However, there are also some limitations to using 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid in lab experiments. 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid has poor solubility in water, which may limit its use in certain experiments. Additionally, the mechanism of action of 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several possible future directions for the study of 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid. One possible direction is to investigate the potential use of 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Another possible direction is to further investigate the mechanism of action of 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid to better understand its effects on the human body. Additionally, future studies could focus on optimizing the synthesis method for 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid to improve its yield and purity.

Synthesis Methods

2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid can be synthesized using a simple and efficient method. The synthesis involves the reaction of ethyl 2,6-di-O-benzyl-3-deoxy-α-D-ribo-hexopyranoside with sodium hydroxide and acetic anhydride to produce 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid. The yield of the reaction is high, and the purity of the final product can be easily achieved through recrystallization.

Scientific Research Applications

2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid has been extensively studied for its potential use in scientific research applications. It has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid has also been shown to inhibit the activity of phospholipase A2, an enzyme involved in the inflammatory response. Additionally, 2-[(2R,3S,6S)-6-ethoxy-3-hydroxy-3,6-dihydro-2H-pyran-2-yl]acetic Acid has been found to inhibit the replication of human immunodeficiency virus (HIV) in vitro.